Cas no 2172265-04-0 (3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid)

• Product Name: 3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid
• CAS No: 2172265-04-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5959896
• PubChem ID: 165505705
• Update Time: 2025-06-08

3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid
• 2172265-04-0
• EN300-1481202
• 3-(1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]phenyl}-N-methylformamido)propanoic acid

• Inchi： 1S/C28H28N2O5/c1-30(17-15-26(31)32)27(33)20-12-10-19(11-13-20)14-16-29-28(34)35-18-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-13,25H,14-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： HWLZUGKZFYKPAJ-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC(C(N(C)CCC(=O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid

3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid (CAS No. 2172265-04-0): An Overview

3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid (CAS No. 2172265-04-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features and functional groups, which make it a valuable building block in the synthesis of peptides and other biologically active molecules.

The core structure of 3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to temporarily mask the amino group of amino acids. This protecting group is crucial for preventing unwanted side reactions and ensuring the sequential addition of amino acids during peptide synthesis. The Fmoc group can be efficiently removed under mild conditions, making it a preferred choice for solid-phase peptide synthesis (SPPS).

The presence of the N-methylformamido group in the compound adds further complexity and functionality. This group can influence the conformational properties and solubility of the resulting peptides, making it an important consideration in the design of bioactive molecules. Additionally, the ethylphenyl moiety provides a hydrophobic character to the molecule, which can be beneficial in modulating interactions with biological targets.

Recent research has highlighted the potential of 3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid in various therapeutic applications. For instance, studies have shown that this compound can be used as a key intermediate in the synthesis of peptides with anti-inflammatory properties. These peptides have demonstrated promising results in preclinical models of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In another study, researchers explored the use of this compound in the development of novel antimicrobial peptides. The unique combination of hydrophobic and hydrophilic regions in the molecule allows it to interact effectively with bacterial cell membranes, leading to enhanced antimicrobial activity. This makes it a potential candidate for addressing the growing issue of antibiotic resistance.

Beyond its applications in drug development, 3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid has also been investigated for its use in diagnostic tools. The Fmoc protecting group can be labeled with fluorescent or radioactive tags, enabling its use in imaging techniques such as fluorescence microscopy and positron emission tomography (PET). This opens up possibilities for non-invasive monitoring of disease progression and treatment efficacy.

The synthesis of 3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid involves several steps, including the protection of the amino group with Fmoc, the formation of the N-methylformamido group, and the introduction of the ethylphenyl moiety. Each step requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to improve the efficiency and scalability of the process.

In conclusion, 3-(1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid (CAS No. 2172265-04-0) is a versatile compound with significant potential in various areas of medicinal chemistry and biotechnology. Its unique structural features and functional groups make it an attractive candidate for developing new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern pharmaceutical research.